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For Immediate Release

[City, State] — [Date] — This technical whitepaper provides a comprehensive overview of
Octafonium chloride, a quaternary ammonium antiseptic. The document is intended for
researchers, scientists, and professionals in drug development, summarizing the available
scientific and historical data on this compound. While Octafonium chloride is an established
antiseptic, publicly available, in-depth information regarding its specific developmental history,
detailed experimental protocols, and precise signaling pathways is limited. This paper
synthesizes the accessible information to provide a foundational understanding of the
compound.

Introduction

Octafonium chloride, also known as Phenoctide, is a cationic surfactant used for its antiseptic
properties in topical applications. As a quaternary ammonium compound, its mechanism of
action is analogous to other compounds in this class, primarily through the disruption of
microbial cell membranes. It is chemically identified as benzyldiethyl{2-[4-(1,1,3,3-
tetramethylbutyl)phenoxy]ethyl}ammonium chloride.

Physicochemical Properties

A summary of the key physicochemical properties of Octafonium chloride is presented in
Table 1. This data is compiled from various chemical databases and supplier specifications.
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Table 1: Physicochemical Properties of Octafonium Chloride

Property Value

Chemical Formula C27H42CINO
Molecular Weight 432.08 g/mol

CAS Number 15687-40-8
Appearance White solid (typical)
Solubility Soluble in water

Historical Development and Discovery

Detailed historical records regarding the specific discovery and development timeline of
Octafonium chloride are not extensively documented in readily accessible scientific literature.
Its development falls within the broader history of the discovery and application of antiseptics,
which began in the 19th century with pioneers like Ignaz Semmelweis and Joseph Lister, who
established the principles of antisepsis.[1][2][3][4] The synthesis and investigation of quaternary
ammonium compounds as effective antimicrobial agents became more prominent in the mid-

20th century.

Octafonium chloride is known to be an active ingredient in topical antiseptic preparations,
such as Germolene, which is available in the United Kingdom and South Africa. However, the
precise date of its first synthesis and its introduction into clinical use is not clearly detailed in
the available literature.

Mechanism of Action

The primary mechanism of action of Octafonium chloride, as a quaternary ammonium
antiseptic, involves the disruption of microbial cell integrity. While specific signaling pathways
have not been extensively elucidated for this particular compound, the general mechanism for
this class of antiseptics is understood to be:

o Adsorption and Penetration: The positively charged quaternary ammonium cation is attracted
to the negatively charged microbial cell surface.
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e Membrane Disruption: The compound binds to and penetrates the cell membrane, leading to
a disorganization of the lipid bilayer.

» Leakage of Intracellular Components: This disruption results in the loss of essential low
molecular weight intracellular components, such as potassium ions and nucleotides.

e Enzyme Inhibition and Protein Denaturation: At higher concentrations, these compounds can
cause the denaturation of essential cellular proteins and enzymes, leading to cell death.

A simplified logical flow of this proposed mechanism is illustrated in the following diagram.
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General Mechanism of Quaternary Ammonium Antiseptics
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Caption: Logical flow of the proposed mechanism of action for Octafonium chloride.

Experimental Protocols and Data

A thorough review of publicly available scientific literature did not yield detailed experimental
protocols specifically for the evaluation of Octafonium chloride. Research on quaternary
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ammonium compounds often involves standardized microbiological assays to determine their
efficacy against various microorganisms. A general workflow for such an evaluation is outlined
below.

General Experimental Workflow for Antiseptic Efficacy Testing

Preparation Experimentation Data Analysis

Prepare Stock Solution Serial Dilution of Inoculation of Incubation under Determine Minimum Determine Minimum
of Octafonium Chloride Antiseptic Solution Microorganisms Controlled Conditions Inhibitory Concentration (MIC) Bactericidal Concentration (MBC)

Culture Target
Microorganisms

Click to download full resolution via product page
Caption: Generalized workflow for assessing the efficacy of an antiseptic agent.

Quantitative data from specific studies on Octafonium chloride, which could be summarized
in tabular format, is not readily available in the public domain. Such data would typically include
MIC (Minimum Inhibitory Concentration) and MBC (Minimum Bactericidal Concentration)
values against a spectrum of bacteria and fungi.

Conclusion

Octafonium chloride is a recognized quaternary ammonium antiseptic with established use in
topical preparations. Its mechanism of action is consistent with other cationic surfactants,
involving the disruption of microbial cell membranes. However, there is a notable scarcity of
detailed public information regarding its historical development, specific experimental studies,
and well-defined signaling pathways. Further research and publication of such data would be
beneficial for a more in-depth technical understanding of this compound.
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Disclaimer: This document is a synthesis of publicly available information and is intended for
informational purposes only. It is not a substitute for a comprehensive review of primary
scientific literature or for conducting independent research and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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